Cas no 1554436-65-5 (2-Chloro-3,5-difluorobenzylamine)

• Product Name: 2-Chloro-3,5-difluorobenzylamine
• CAS No: 1554436-65-5
• MF: C₇H₆ClF₂N
• MW: 177.579047679901
• CID: 4990053
• Update Time: 2025-11-01

2-Chloro-3,5-difluorobenzylamine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3,5-difluorobenzylamine

• Inchi： 1S/C7H6ClF2N/c8-7-4(3-11)1-5(9)2-6(7)10/h1-2H,3,11H2
• InChI Key： STWIDJDJBPYWRJ-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CC=1CN)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• XLogP3: 1.6
• Topological Polar Surface Area: 26

Additional information on 2-Chloro-3,5-difluorobenzylamine

Introduction to 2-Chloro-3,5-difluorobenzylamine (CAS No. 1554436-65-5)

2-Chloro-3,5-difluorobenzylamine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. With the CAS number 1554436-65-5, this compound represents a unique structural motif that is highly valued for its potential applications in the synthesis of bioactive molecules. The presence of both chloro and fluoro substituents on the benzylamine backbone imparts distinct electronic and steric properties, making it a versatile building block for drug discovery and development.

The< strong>2-Chloro-3,5-difluorobenzylamine molecule exhibits a high degree of functional diversity, which is attributed to its ability to participate in various chemical transformations. These transformations include nucleophilic aromatic substitution, cross-coupling reactions, and condensation reactions, among others. Such reactivity makes it an attractive candidate for the synthesis of more complex pharmacophores that are essential for developing novel therapeutic agents.

In recent years, there has been a growing interest in the use of halogenated aromatic compounds like 2-Chloro-3,5-difluorobenzylamine in medicinal chemistry. Halogens, particularly chlorine and fluorine, are known to enhance the metabolic stability and binding affinity of drug molecules. The introduction of these substituents can lead to improved pharmacokinetic profiles and reduced side effects, which are critical factors in drug development.

One of the most compelling aspects of 2-Chloro-3,5-difluorobenzylamine is its role as an intermediate in the synthesis of various biologically active compounds. For instance, it has been utilized in the preparation of kinase inhibitors, which are widely used in the treatment of cancer and inflammatory diseases. The< strong>2-Chloro-3,5-difluorobenzylamine scaffold allows for fine-tuning of physicochemical properties such as solubility, lipophilicity, and bioavailability, which are crucial for optimizing drug efficacy.

The< strong>CAS No. 1554436-65-5 identifier ensures that researchers have access to consistent and high-quality material for their studies. This standardized classification helps in maintaining regulatory compliance and facilitates seamless communication across different scientific disciplines. The compound's unique structure also makes it a valuable tool for computational chemists who use it as a reference point in virtual screening and molecular modeling studies.

In the context of current research trends, 2-Chloro-3,5-difluorobenzylamine has been explored in the development of next-generation antiviral agents. The ability of halogenated compounds to disrupt viral replication mechanisms has been well-documented. By incorporating< strong>2-Chloro-3,5-difluorobenzylamine into drug candidates, researchers aim to create molecules that can effectively combat emerging viral threats with minimal resistance development.

The synthesis of< strong>2-Chloro-3,5-difluorobenzylamine involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to achieve high yields and purity levels. These include transition-metal-catalyzed reactions, which offer efficient pathways for introducing functional groups while minimizing unwanted byproducts.

The< strong>CAS No. 1554436-65-5-labeled material is typically supplied by reputable chemical manufacturers who adhere to stringent quality control measures. This ensures that researchers receive a product that meets the highest standards for experimental reproducibility. Additionally, detailed technical data sheets accompany each batch, providing essential information on handling procedures, storage conditions, and safety considerations.

The versatility of2-Chloro-3,5-difluorobenzylamine extends beyond its use as a synthetic intermediate. It has also been investigated as a potential ligand in coordination chemistry studies. The combination of nitrogen and halogen donor atoms creates unique binding sites that can interact with metal ions in various ways. Such interactions are fundamental to understanding catalytic processes and designing metal-based therapeutics.

In conclusion,< strong>2-Chloro-3,5-difluorobenzylamine (CAS No. 1554436-65-5) represents a significant advancement in pharmaceutical chemistry due to its structural complexity and functional diversity. Its applications span across multiple therapeutic areas, including oncology, infectious diseases, and inflammatory disorders. As research continues to uncover new ways to leverage this compound's potential,< strong >2-Chloro-3,5-difluorobenzylamine will undoubtedly remain at the forefront of medicinal chemistry innovation.